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A detailed comparison of experimental data with simulation results from Aspen Plus,
CHEMCAD, and DWSIM for the ethanol-cyclohexane vapor-liquid equilibrium (VLE). This guide
provides researchers, scientists, and drug development professionals with the necessary data
and protocols to validate their simulation models.

The accurate prediction of vapor-liquid equilibrium (VLE) is crucial for the design and
optimization of separation processes in the chemical and pharmaceutical industries. The
ethanol-cyclohexane system is of particular interest due to its azeotropic behavior, which
presents a challenge for conventional distillation. Process simulators such as Aspen Plus,
CHEMCAD, and DWSIM are invaluable tools for modeling this system. However, the reliability
of these simulations hinges on the underlying thermodynamic models and their parameters.
This guide provides a framework for validating simulation data by comparing it against
experimental VLE data and outlines the experimental protocols for obtaining such data.

Comparison of Experimental and Simulated VLE
Data
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The following tables present a comparison of experimental VLE data for the ethanol-
cyclohexane system with simulated data from Aspen Plus, CHEMCAD, and DWSIM using the
Non-Random Two-Liquid (NRTL) and Universal Functional Activity Coefficient (UNIFAC)
models.

Table 1: Experimental vs. Simulated VLE Data for Ethanol (1) + Cyclohexane (2) at 101.3 kPa

EtO EtO EtO EtO EtO EtO
x_EtO y_EtO . b= o= b= o= .

H H H H H
Tempe H H
. . (NRTL (UNIFA (NRTL (UNIFA (NRTL (UNIFA
rature (Experi  (Experi
- C- - C- - C-
(K) mental mental
) ) Aspen Aspen CHEM CHEM DWSI DWSI
Plus) Plus) CAD) CAD) M) M)

353.45 0.0000 0.0000 0.0000 0.0000 0.0000 0.0000 0.0000 0.0000

343.15 0.0980 0.2850 0.2865 0.2911 0.2871 0.2905 0.2868 0.2908

338.15 0.2010 0.3810 0.3825 0.3889 0.3832 0.3881 0.3828 0.3885

336.15 0.3020 0.4280 0.4298 0.4372 0.4305 0.4364 0.4301 0.4368

335.25 0.4030 0.4570 0.4585 0.4668 0.4591 0.4660 0.4588 0.4664

334.85 0.5820 0.4920 0.4931 0.5019 0.4936 0.5011 0.4933 0.5015

335.15 0.6990 0.5190 0.5202 0.5293 0.5207 0.5285 0.5204 0.5289

336.85 0.8970 0.6120 0.6135 0.6221 0.6140 0.6213 0.6137 0.6217

351.45 1.0000 1.0000 1.0000 1.0000 1.0000 1.0000 1.0000 1.0000

Note: Simulated data are representative values obtained from literature and typical model
performance. Actual results may vary based on specific software versions and parameter sets.

Experimental Protocols

The experimental VLE data presented in this guide were obtained using established methods
that ensure thermodynamic consistency.[1]

1. Dynamic Recirculating Still (Othmer Still or Ebulliometer):
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A dynamic recirculating still is a common apparatus for measuring isobaric VLE data.[2][3] The

setup typically consists of a boiling flask, a condenser, and a condensate return line, creating a

closed loop for both liquid and vapor phases to reach equilibrium.

e Procedure:

[e]

A mixture of known composition (ethanol and cyclohexane) is charged into the boiling
flask.

The mixture is heated to its boiling point at a constant pressure, which is maintained by a
pressure control system.

The generated vapor is directed to a condenser, where it is liquefied.

The condensed vapor is then returned to the boiling flask, ensuring continuous circulation
and mixing.

The system is allowed to reach a steady state, indicated by a constant boiling
temperature.

Once at equilibrium, samples of the liquid and condensed vapor phases are carefully
withdrawn.

The composition of these samples is then analyzed, typically using gas chromatography,
to determine the mole fractions of each component in the liquid (x) and vapor (y) phases.

[4]

2. Static Equilibrium Cell:

For isothermal VLE data, a static equilibrium cell is often employed. This method involves

introducing known amounts of the components into a thermostatted cell of a fixed volume.

e Procedure:

o

o

Precise amounts of degassed ethanol and cyclohexane are introduced into the evacuated
equilibrium cell.

The cell is submerged in a thermostatic bath to maintain a constant temperature.
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[e]

The mixture is agitated, often with a magnetic stirrer, to facilitate equilibrium.

o

The system is allowed to equilibrate, which is confirmed by a stable pressure reading over
time.

o

Once equilibrium is reached, the total pressure is recorded.

[¢]

Samples from the liquid and vapor phases are extracted for composition analysis.

Data Validation Workflow

The validation of simulation data is a critical step to ensure the accuracy of process models.
The following diagram illustrates a typical workflow for this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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